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CAS No.: 41846-93-9
Cat. No.: B15719198
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides immediate
and essential safety protocols, operational plans, and disposal procedures for alpha-D-
Altrofuranose, a monosaccharide supplied for research purposes. Adherence to these
guidelines is critical for minimizing exposure and ensuring safe laboratory practices.

Hazard Assessment

Alpha-D-Altrofuranose is a carbohydrate. While specific hazard data for alpha-D-
Altrofuranose is not readily available, it is prudent to handle it with the care afforded to other
non-hazardous chemical powders. The primary physical hazard is the potential for dust
formation, which can be irritating if inhaled and may create a combustible dust atmosphere
under certain conditions. It is not classified as a hazardous substance, but good laboratory
practices should always be observed.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling alpha-D-Altrofuranose to minimize exposure and ensure safety.
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Protection Type Recommended Equipment  Specifications & Notes

Must conform to EN 166 (EU)
or NIOSH (US) standards.[1][2]
) Safety glasses with side A face shield may be required
Eye/Face Protection ) ) -
shields or safety goggles for tasks with a high risk of
splashing or significant dust

generation.[1][3][4]

Provides adequate protection
against incidental contact. For
Hand Protection Disposable nitrile gloves prolonged or repeated contact,

consider double-gloving.[1][4]
[5]

A clean, fully buttoned lab coat
Body Protection Laboratory coat should be worn to protect skin
and clothing.[1][4]

Recommended when handling
the powder in poorly ventilated
areas or when dust formation
Respiratory Protection N95 respirator or equivalent is likely.[1] Use of a respirator
may require a formal
respiratory protection program,

including fit testing.[4]

Operational Plan: Handling and Storage

Handling:

¢ Ventilation: Always handle alpha-D-Altrofuranose in a well-ventilated area.[1] The use of a
chemical fume hood is the preferred method to control exposure to airborne particles.[5][6][7]

[8]

e Preventing Dust Formation: As a fine powder, care should be taken to avoid generating dust.
[1][6][7] Use weighing boats and avoid pouring the powder from a height.[9] If possible,
purchase the chemical in pre-weighed packages.[6][7]
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» Hygiene Measures: Practice good industrial hygiene. Wash hands thoroughly with soap and
water after handling and before eating, drinking, or smoking.[1]

Storage:

o Temperature: Store at room temperature in a dry, well-ventilated place.[10][11]
e Incompatible Materials: Keep away from strong oxidizing agents.[2]

o Containers: Keep containers tightly closed when not in use.[2][11]

Spill and Disposal Plan

Spill Cleanup: In the event of a spill, the following steps should be taken:

o Ensure Proper PPE: Wear the appropriate personal protective equipment as outlined above
before cleaning the spill.[1]

e Avoid Dust Generation: Do not use dry sweeping methods that could aerosolize the powder.

[1]

o Containment: Carefully sweep or scoop the spilled material into a suitable, labeled container
for disposal.[1] Wet cleaning methods may also be appropriate.[9]

Ventilation: Ensure the area is well-ventilated during cleanup.[1]

Disposal Protocol: While alpha-D-Altrofuranose is not classified as a hazardous substance, it
should be disposed of as chemical waste in accordance with institutional and local regulations.
[1] Do not dispose of it in the regular trash or down the drain unless specifically permitted by
your institution's environmental health and safety office.[12][13][14][15]

Step-by-Step Disposal:

o Collect Waste: Place waste alpha-D-Altrofuranose and any contaminated disposable
materials (e.g., weigh paper, gloves) into a designated and clearly labeled waste container.
[15][16]

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_D_Glucose_1_6_13C2.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC270960100&productDescription=1+2%3A5+6-DI-O-ISOPROPYLIDENE-AL&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC270960100&productDescription=1+2%3A5+6-DI-O-ISOPROPYLIDENE-AL&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_D_Glucose_1_6_13C2.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_D_Glucose_1_6_13C2.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_D_Glucose_1_6_13C2.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_D_Glucose_1_6_13C2.pdf
https://www.benchchem.com/product/b15719198/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-alpha-d-altrofuranose
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_D_Glucose_1_6_13C2.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b15719198/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-alpha-d-altrofuranose
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15719198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

+ Store Waste: Keep the waste container closed and store it in a designated waste
accumulation area.

+ Arrange for Pickup: Contact your institution's hazardous waste disposal program to arrange
for pickup and proper disposal.

Below is a workflow diagram for the safe handling and disposal of alpha-D-Altrofuranose.

Cleanup & Disposal

Preparation Handling
Don Appropriate PPE Set Up in Ventilated Area Weigh Alpha-D-Altrofuranose . Clean Work Area Dispose of Waste in
Gloves, Goggles, Lab Coa (e.g., Fume Hoo Minimize Dust & Equipment Labeled Container
\ N 5 o Perform Experiment belad Remove PPE Wash Hands

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of alpha-D-Altrofuranose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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